Cas no 18125-46-7 ((2R)-2-amino-3-(4-fluorophenyl)propanoic acid)

(2R)-2-amino-3-(4-fluorophenyl)propanoic acid structure
18125-46-7 structure
Product Name:(2R)-2-amino-3-(4-fluorophenyl)propanoic acid
CAS No:18125-46-7
MF:C9H10FNO2
MW:183.179605960846
MDL:MFCD00063063
CID:50960
PubChem ID:716314
Update Time:2025-04-18

(2R)-2-amino-3-(4-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-3-(4-fluorophenyl)propanoic acid
    • D-4-FLUOROPHE
    • D-4-FLUOROPHENYLALANINE
    • H-D-PHE(P-F)-OH
    • H-D-PHE(4-F)-OH
    • H-P-FLUORO-D-PHE-OH
    • P-FLUORO-D-PHENYLALANINE
    • (R)-2-AMINO-3-(4-FLUORO-PHENYL)-PROPIONIC ACID
    • 4-Fluoro-D-phenylalanine
    • Alanine,3-(p-fluorophenyl)-, D- (8CI)
    • D,L-Fluorophenylalanine
    • D,L-p-Fluorophenylalanine
    • DL-p-Fluorophenylalanine
    • D-对氟苯甘氨酸
    • D-PHENYLALANINE, 4-FLUORO-
    • (2R)-2-amino-3-(4-fluorophenyl)propanoic acid
    • 963G7O1PVE
    • 4-Fluorophenylalanine, D-
    • 4-fluor-d-phenylalanin
    • (R)-4-FLUOROPHENYLALANINE
    • R-(+)-4-Fluorophenylalanine
    • PubChem17502
    • PubChem17965
    • D-4-Fluoro phenylalanine
    • D-4-F-PHE-OH
    • KSC174O9L
    • UNII-963G7O1PVE
    • CS-W015995
    • AS-14702
    • Lopac-F-4646
    • NCGC00015435-01
    • SCHEMBL72793
    • 18125-46-7
    • F0901
    • AC-5834
    • Q27271856
    • p-Fluoro-D-phenylalanine, >=99.0% (sum of enantiomers, HPLC)
    • H-D-Phe(4-F)-OH.HCl
    • EN300-199904
    • CHEMBL1434241
    • A812599
    • 4-Fluoro-D-phenylalanine (H-D-Phe(4-F)-OH)
    • AM83344
    • 3-(4-fluorophenyl)-l-alanine
    • MFCD00063063
    • AKOS016842810
    • Q-101536
    • HY-W015279
    • (2R)-2-azaniumyl-3-(4-fluorophenyl)propanoate
    • Z995228438
    • MFCD00063064
    • XWHHYOYVRVGJJY-MRVPVSSYSA-N
    • MDL: MFCD00063063
    • Inchi: 1S/C9H10FNO2/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m1/s1
    • InChI Key: XWHHYOYVRVGJJY-MRVPVSSYSA-N
    • SMILES: FC1C=CC(=CC=1)C[C@H](C(=O)O)N

Computed Properties

  • Exact Mass: 183.0696
  • Monoisotopic Mass: 183.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.9
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.1939 (estimate)
  • Melting Point: ~245 °C (dec.)
  • Boiling Point: 313.3°C at 760 mmHg
  • Flash Point: 143.3±25.1 °C
  • PSA: 63.32
  • LogP: 1.48040
  • Solubility: Uncertain
  • Specific Rotation: +22° ~ +26° (c=1%, H2O)
  • Optical Activity: [α]20/D +23±2°, c = 1% in H2O

(2R)-2-amino-3-(4-fluorophenyl)propanoic acid Security Information

(2R)-2-amino-3-(4-fluorophenyl)propanoic acid Pricemore >>

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